Cas no 13959-06-3 (2(1H)-Pyridinone, 3-acetyl-4-hydroxy-6-methyl-1-phenyl-)

• Product Name: 2(1H)-Pyridinone, 3-acetyl-4-hydroxy-6-methyl-1-phenyl-
• CAS No: 13959-06-3
• Molecular Formula: C₁₄H₁₃NO₃
• Molecular Weight: 243.25792
• CID: 96641
• PubChem ID: 54689145

2(1H)-Pyridinone, 3-acetyl-4-hydroxy-6-methyl-1-phenyl- Properties

Names and Identifiers

• 2(1H)-Pyridinone, 3-acetyl-4-hydroxy-6-methyl-1-phenyl-
• 3-acetyl-4-hydroxy-6-methyl-1-phenyl-2(1H)-Pyridinone
• 3-Acetyl-4-hydroxy-6-methyl-1-phenyl-2-pyridone
• 3-acetyl-4-hydroxy-6-methyl-1-phenylpyridin-2-one
• 3-acetyl-4-hydroxy-6-methyl-1-phenylpyridin-2(1H)-one
• 13959-06-3
• AKOS002212945
• OMXKDDUKADMJBN-UHFFFAOYSA-N
• 3-Acetyl-4-hydroxy-6-methyl-1-phenyl-2(1H)-pyridinone #
• 2(1H)-Pyridone, 3-acetyl-4-hydroxy-6-methyl-1-phenyl-
• FT-0741406
• SCHEMBL2285212
• DTXSID70715831

• InChIKey： OMXKDDUKADMJBN-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H13NO3/c1-9-8-12(17)13(10(2)16)14(18)15(9)11-6-4-3-5-7-11/h3-8,17H,1-2H3
• SMILES： C(C1=C(O)C=C(C)N(C2C=CC=CC=2)C1=O)(=O)C

Computed Properties

• Exact Mass: 243.08959
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 243.08954328g/mol
• Heavy Atom Count: 18
• Complexity: 442
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61